YS-035 hydrochloride
YS-035 hydrochloride
A Ca2+ blocker that strikingly prolongs cardiac action potentials by inhibiting pacemaker current and K+ outward currents.
Brand Name:
Vulcanchem
CAS No.:
89805-39-0
VCID:
VC0004150
InChI:
InChI=1S/C21H29NO4.ClH/c1-22(12-10-16-6-8-18(23-2)20(14-16)25-4)13-11-17-7-9-19(24-3)21(15-17)26-5;/h6-9,14-15H,10-13H2,1-5H3;1H
SMILES:
C[NH+](CCC1=CC(=C(C=C1)OC)OC)CCC2=CC(=C(C=C2)OC)OC.[Cl-]
Molecular Formula:
C21H30ClNO4
Molecular Weight:
395.9 g/mol
YS-035 hydrochloride
CAS No.: 89805-39-0
VCID: VC0004150
Molecular Formula: C21H30ClNO4
Molecular Weight: 395.9 g/mol
* For research use only. Not for human or veterinary use.
| Description | A Ca2+ blocker that strikingly prolongs cardiac action potentials by inhibiting pacemaker current and K+ outward currents. |
|---|---|
| CAS No. | 89805-39-0 |
| Product Name | YS-035 hydrochloride |
| Molecular Formula | C21H30ClNO4 |
| Molecular Weight | 395.9 g/mol |
| IUPAC Name | 2-(3,4-dimethoxyphenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylethanamine;hydrochloride |
| Standard InChI | InChI=1S/C21H29NO4.ClH/c1-22(12-10-16-6-8-18(23-2)20(14-16)25-4)13-11-17-7-9-19(24-3)21(15-17)26-5;/h6-9,14-15H,10-13H2,1-5H3;1H |
| Standard InChIKey | GYBONEHHSUABAO-UHFFFAOYSA-N |
| SMILES | C[NH+](CCC1=CC(=C(C=C1)OC)OC)CCC2=CC(=C(C=C2)OC)OC.[Cl-] |
| Canonical SMILES | CN(CCC1=CC(=C(C=C1)OC)OC)CCC2=CC(=C(C=C2)OC)OC.Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | N,N-bis(3,4-dimethoxyphenethyl)-N-methylamine YS 035 YS-035 |
| PubChem Compound | 6917841 |
| Last Modified | Sep 12 2023 |
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